Cas no 54997-85-2 (Benzenethiol, 4-cyclopentyl-)

• Product Name: Benzenethiol, 4-cyclopentyl-
• CAS No: 54997-85-2
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 353123
• PubChem ID: 22497975
• Update Time: 2025-04-19

Benzenethiol, 4-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-cyclopentyl-
• 4-cyclopentylbenzenethiol
• 54997-85-2
• DTXSID30626237
• 4-Cyclopentylbenzene-1-thiol
• SCHEMBL6348093

• Inchi： 1S/C11H14S/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h5-9,12H,1-4H2
• InChI Key： UICFBBAOCGVPGI-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 178.08172
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0